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Compound of Interest

Compound Name: Ferric Phosphate

Cat. No.: B078767

This technical guide provides comprehensive information on the chemical identification and
safety profile of ferric phosphate, tailored for researchers, scientists, and drug development
professionals.

Chemical Identification

Ferric phosphate is an inorganic compound that can exist in various hydrated forms. The most
common forms, along with their Chemical Abstracts Service (CAS) numbers, are detailed
below.
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. Molecular
Chemical Molecular .
Synonyms CAS Number Weight ( g/mol
Name Formula |
Iron(lIl)
Ferric phosphate hosphate, 10045-86-0[1][2
pRosP P 'p [Hiz] FePOa 150.82[1]
(anhydrous) Ferric [3]
orthophosphate
) Iron(lIl)
Ferric phosphate
) phosphate 13463-10-0[3] FePO4-2H20 186.85
dihydrate )
dihydrate
) Iron(lIl)
Ferric phosphate
phosphate 31096-47-6 FePOa4-4H20 222.88
tetrahydrate
tetrahydrate

Safety Data

The safety profile of ferric phosphate can vary slightly depending on its hydration state and
the specific data source. The following tables summarize the key physical, chemical, and
toxicological properties based on available safety data sheets (SDS).

hvsical and Chemical :

S A Anhydrous Ferric Ferric Phosphate Ferric Phosphate
roper
S Phosphate Dihydrate Tetrahydrate

Yellowish-white to ] )
Appearance Yellow-brown solid Yellow-white powder
buff-colored powder

Odor Odorless Not specified Not specified
Melting Point >450 °C (>842 °F) 250 °C (decomposes) Not available
Boiling Point Not available Not available 158°C at 760 mmHg
Solubility in Water Insoluble ?;42 g/100 ml. (100 Insoluble

Density 2.87 g/lcm?3 2.87 g/cm3 (20 °C) Not available
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Toxicological Data and Hazard Information

The toxicological data for ferric phosphate is not extensively detailed in all sources, with some
safety data sheets stating that the toxicological properties have not been thoroughly
investigated. However, based on available information, it is generally considered to have low

toxicity.
Hazard Classification Details
H315: Causes skin irritation. H319: Causes
GHS Hazard Statements serious eye irritation. H335: May cause
respiratory irritation.
Considered to have very low toxicity when
Acute Toxicity ingested. However, excessive consumption can
lead to stomach upset.
Skin Corrosion/Irritation May cause slight skin irritation.
Eye Damage/Irritation May cause slight eye irritation.

No components of this product present at levels
Carci it greater than or equal to 0.1% are identified as
arcinogenicity _ _
probable, possible or confirmed human

carcinogens by IARC.

Experimental Protocols: Safe Handling and
Emergency Procedures

Detailed experimental protocols for the synthesis or toxicological testing of ferric phosphate
are not readily available in the public domain. However, the following procedures for safe
handling, storage, and emergency response are compiled from various safety data sheets and
should be strictly adhered to in a laboratory or research setting.

Handling and Storage
Handling:

o Ventilation: Use in a well-ventilated area. If dust is generated, use local exhaust ventilation.
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» Personal Protective Equipment (PPE):

o

Eye Protection: Wear safety glasses with side-shields or goggles.

[¢]

Hand Protection: Wear impervious gloves.

[¢]

Body Protection: Wear a lab coat or other protective clothing.

[e]

Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-
approved respirator.

» Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in handling
areas. Wash hands thoroughly after handling.

Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

» Skin Contact: Remove contaminated clothing. Wash skin with soap and plenty of water. Seek

medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Get medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Call a physician or poison control center immediately.

Spill Response:
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« Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Handling section). Avoid dust formation.

+ Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

+ Containment and Cleanup: Sweep up the spilled material and place it in a suitable, closed
container for disposal. Avoid generating dust. Clean the affected area with soap and water.

Visualizations
GHS Hazard Classification of Ferric Phosphate

The following diagram illustrates the Globally Harmonized System (GHS) hazard classifications
associated with ferric phosphate.
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Caption: GHS Hazard Statements for Ferric Phosphate.

Workflow for Ferric Phosphate Spill Response

This diagram outlines the logical workflow for responding to a spill of ferric phosphate in a

laboratory setting.
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Caption: Ferric Phosphate Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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